Cas no 18690-56-7 (2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine)

• Product Name: 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine
• CAS No: 18690-56-7
• MF: C₁₈H₂₀N₂
• MW: 264.364804267883
• CID: 1085399
• PubChem ID: 563518
• Update Time: 2025-06-10

2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine
• 1-Benzyl-2-methyl-tryptamin
• 2-(1-benzyl-2-methyl-1H-indol-3-yl)ethanamine(SALTDATA: FREE)
• N-Benzyl-2-methyltryptamin
• Oprea1_625326
• CBDivE_003816
• DTXSID201347217
• SCHEMBL19064545
• 3-(2-AMINOETHYL)-1-BENZYL-2-METHYLINDOLE
• 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine #
• 2-(1-benzyl-2-methylindol-3-yl)ethanamine
• DB-363858
• 2-(1-benzyl-2-methylindol-3-yl)ethane-1-amine
• SR-01000422938
• Oprea1_818122
• CDOSZLVHAXMESL-UHFFFAOYSA-N
• 2-Methyl-1-benzyltryptamine
• STK120058
• SR-01000422938-1
• 18690-56-7
• AKOS005400934
• Q63392292

• MDL： MFCD00426556
• Inchi： 1S/C18H20N2/c1-14-16(11-12-19)17-9-5-6-10-18(17)20(14)13-15-7-3-2-4-8-15/h2-10H,11-13,19H2,1H3
• InChI Key： CDOSZLVHAXMESL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2C=CC=CC=2C(CCN)=C1C

Computed Properties

• Exact Mass: 264.16300
• Monoisotopic Mass: 264.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 463.2±33.0 °C at 760 mmHg
• Flash Point: 233.9±25.4 °C
• PSA: 30.95000
• LogP: 4.19950
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine

Comprehensive Overview of 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine (CAS No. 18690-56-7)

2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine, with the CAS number 18690-56-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, featuring a benzyl group and a methyl substituent on the indole ring, coupled with an ethanamine side chain. The compound's structural complexity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for indole-based compounds like 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine has surged due to their potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for serotonin receptor modulators, which are critical in treating neurological disorders such as depression and anxiety. The compound's ability to interact with neurotransmitter systems has made it a focal point in studies aimed at understanding brain chemistry and developing next-generation psychoactive pharmaceuticals.

From a synthetic chemistry perspective, 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine is often synthesized via multi-step organic reactions, including Fischer indole synthesis or reductive amination. Its purity and stability are crucial for ensuring reproducible results in laboratory settings, which is why advanced analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality control. The compound's molecular weight and solubility profile further influence its applicability in various experimental protocols.

One of the most frequently asked questions about CAS No. 18690-56-7 revolves around its bioavailability and metabolic pathways. While preclinical data is still emerging, early studies suggest that the compound exhibits moderate bioavailability, with potential for optimization through structural modifications. This has led to increased interest in its structure-activity relationships (SAR), a topic that dominates discussions in medicinal chemistry forums and academic circles.

Another hot topic is the compound's potential role in personalized medicine. With the rise of AI-driven drug discovery, researchers are leveraging computational models to predict how 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine might interact with specific biological targets. This approach aligns with the growing trend of high-throughput screening and virtual ligand docking, which aim to accelerate the identification of promising drug candidates.

In addition to its pharmaceutical applications, 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine has also been explored in material science. Its aromatic indole core and flexible side chain make it a candidate for designing organic semiconductors or fluorescent probes. These interdisciplinary applications highlight the compound's versatility and underscore its importance in both life sciences and advanced materials research.

For those sourcing this compound, it's essential to verify its certificate of analysis (CoA) and ensure compliance with Good Laboratory Practices (GLP). Suppliers often provide technical data sheets detailing its storage conditions (typically 2-8°C in a dry environment) and handling precautions. As with any specialized chemical, proper risk assessment and safety protocols should be followed to mitigate potential hazards during use.

The future of 2-(1-Benzyl-2-methyl-1H-indol-3-yl)ethanamine research looks promising, with ongoing investigations into its mechanistic pathways and therapeutic potential. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing both pharmacology and chemical biology. Stay updated with the latest peer-reviewed studies to fully appreciate its evolving significance in modern science.